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Toxicity and Ecotoxicity Profile of Dimethomorph

The Pesticide Properties Database (PPDB) provides a comprehensive toxicological summary. The table

below consolidates key data on dimethomorph's effects on mammals and non-target organisms [1].

Aspect Property/Value Assessment

Mammalian Oral Toxicity (Acute, Rat LD₅₀) >5,000 mg/kg Low [1]

Endocrine Disruption Confirmed (WHO definition) [1] High Alert [1]

Avian Chronic Toxicity (NOEC, Mallard Duck) 562 mg/kg Moderate [1]

Fish Acute Toxicity (LC₅₀, Rainbow Trout) 3.4 mg/L Moderate [1]

Fish Chronic Toxicity (NOEC) 0.32 mg/L Moderate [1]

Daphnia Acute Toxicity (EC₅₀) 5.6 mg/L Moderate [1]

Daphnia Chronic Toxicity (NOEC) 0.5 mg/L Moderate [1]

Earthworm Acute Toxicity (LC₅₀) 340 mg/kg Moderate [1]
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Aspect Property/Value Assessment

Bee Acute Oral Toxicity (LD₅₀) >44.8 µg/bee Moderate [1]

Experimental Protocols for Efficacy Screening

While not directly related to mammalian toxicity, high-throughput protocols for evaluating fungicide efficacy

against oomycetes are crucial for research and development. A 2023 scientific article details methods that

can be adapted for comparative studies [2].

The following diagram illustrates a generalized high-throughput workflow for testing fungicide efficacy

against oomycete pathogens, integrating key steps from modern methodologies [2].

Inoculum Preparation
(Sporangia or Mycelial Macerates)

Dilution in Multiwell Plate

Add Test Compounds
(Dimethomorph & Controls)

Incubation
(Controlled Environment)

Data Collection
(Optical Density / Visual Assessment)

Statistical Analysis
(EC₅₀, ANOVA, Nonlinear Regression)
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Key Methodological Steps [2]:

Inoculum Source: Using sporangia is advised over zoospores from axenic cultures for better
reproducibility. For species that do not produce spores, standardized mycelial macerates are a

viable alternative.
Assay Format: The protocol is validated using multiwell plates (e.g., 96-well format) with a liquid

medium.
Response Variable: Growth inhibition is primarily measured via Optical Density (OD) at

wavelengths between 610-630 nm. Visual assessment on an ordinal scale (e.g., 0-5) is also used.
Data Analysis: For continuous data (like OD values), nonlinear regression is used to determine the

EC₅₀ (effective concentration causing 50% inhibition). ANOVA with appropriate data transformation or
nonparametric tests for ranked ordinal data are recommended.

Comparative Context and Market Alternatives

Dimethomorph is often discussed in the context of other fungicides used for similar purposes, though direct

toxicity comparisons are not provided in the search results.

Mode of Action: Dimethomorph is a systemic fungicide classified as a cellulose synthesis inhibitor
(FRAC code 40). It is vital for managing oomycete diseases like downy mildew and late blight [1] [3]

[4].
Resistance Management: It is considered a key component in resistance management strategies.

Its unique mode of action makes it valuable for rotation or tank-mixing with fungicides from other
groups, such as mandipropamid (Revus) or fluopicolide (Presidio), to reduce selection pressure

[5] [3].
Commercial Positioning: Dimethomorph is marketed by major agrochemical companies (e.g.,

Syngenta, BASF, FMC) and is available in formulations like wettable powders and suspension
concentrates [6] [7]. It is often compared to other oomycete-targeting fungicides in terms of cost-

effectiveness and integration into crop protection programs [6].

How to Proceed with a Deeper Comparison

The available data provides a solid foundation but is insufficient for a complete comparative guide. To build

one, you may need to:
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Consult Specialized Databases: Seek out regulatory documents from the EPA or EFSA, which

contain detailed comparative risk assessments.
Conduct a Literature Review: Search for scientific reviews on fungicide toxicology that perform

meta-analyses of data for multiple active ingredients, providing the direct comparisons sought here.
Focus on Specific Comparators: Define a shortlist of key alternative fungicides (e.g., metalaxyl,

fosetyl-Al, azoxystrobin) and search for studies that include them alongside dimethomorph.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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